Cas no 1016738-12-7 (2-propoxybenzene-1-carbothioamide)
1016738-12-7 structure
Product Name:2-propoxybenzene-1-carbothioamide
CAS No:1016738-12-7
MF:C10H13NOS
MW:195.281321287155
CID:4567012
Update Time:2023-04-06
2-propoxybenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propoxybenzene-1-carbothioamide
- Benzenecarbothioamide, 2-propoxy-
- 2-propoxybenzene-1-carbothioamide
-
- Inchi: 1S/C10H13NOS/c1-2-7-12-9-6-4-3-5-8(9)10(11)13/h3-6H,2,7H2,1H3,(H2,11,13)
- InChI Key: DITYOJCXEQCHAF-UHFFFAOYSA-N
- SMILES: C1(C(N)=S)=CC=CC=C1OCCC
Computed Properties
- Exact Mass: 195.071785g/mol
- Monoisotopic Mass: 195.071785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 195.28g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 100-102 °C
- Boiling Point: 326.1±44.0 °C at 760 mmHg
- Flash Point: 151.0±28.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-propoxybenzene-1-carbothioamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-propoxybenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523255-25mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B523255-50mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B523255-250mg |
2-Propoxybenzene-1-carbothioamide |
1016738-12-7 | 250mg |
$ 250.00 | 2022-06-01 | ||
| Enamine | EN300-53264-0.05g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.05g |
$37.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.1g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.1g |
$55.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.25g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.25g |
$79.0 | 2025-02-20 | |
| Enamine | EN300-53264-0.5g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 0.5g |
$124.0 | 2025-02-20 | |
| Enamine | EN300-53264-1.0g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 1.0g |
$159.0 | 2025-02-20 | |
| Enamine | EN300-53264-2.5g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 2.5g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-53264-5.0g |
2-propoxybenzene-1-carbothioamide |
1016738-12-7 | 95.0% | 5.0g |
$465.0 | 2025-02-20 |
2-propoxybenzene-1-carbothioamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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